Cas no 90037-22-2 (3-(Benzyloxy)-1,2-dimethylpyridin-4(1H)-one)

• Product Name: 3-(Benzyloxy)-1,2-dimethylpyridin-4(1H)-one
• CAS No: 90037-22-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 2811880
• PubChem ID: 14956281
• Update Time: 2025-04-21

3-(Benzyloxy)-1,2-dimethylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 90037-22-2
• ACWNQYIVOPCVIE-UHFFFAOYSA-N
• DTXCID80516836
• CHEMBL2407831
• DTXSID50566060
• 1,2-dimethyl-3-benzyloxypyrid-4-one
• SCHEMBL10561186
• 3-(Benzyloxy)-1,2-dimethylpyridin-4(1H)-one

• Inchi： 1S/C14H15NO2/c1-11-14(13(16)8-9-15(11)2)17-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： ACWNQYIVOPCVIE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=CN(C)C=1C)=O

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų